Cas no 2138435-79-5 (5-Amino-1-(difluoromethyl)-6-methyl-1,2-dihydropyridin-2-one)

• Product Name: 5-Amino-1-(difluoromethyl)-6-methyl-1,2-dihydropyridin-2-one
• CAS No: 2138435-79-5
• MF: C₇H₈F₂N₂O
• MW: 174.148028373718
• CID: 5982388
• PubChem ID: 165608322
• Update Time: 2025-05-23

5-Amino-1-(difluoromethyl)-6-methyl-1,2-dihydropyridin-2-one Chemical and Physical Properties

Names and Identifiers

• EN300-804270
• 5-amino-1-(difluoromethyl)-6-methyl-1,2-dihydropyridin-2-one
• 2138435-79-5
• 5-Amino-1-(difluoromethyl)-6-methyl-1,2-dihydropyridin-2-one

• Inchi： 1S/C7H8F2N2O/c1-4-5(10)2-3-6(12)11(4)7(8)9/h2-3,7H,10H2,1H3
• InChI Key： RNFAXLFKVWNGGY-UHFFFAOYSA-N
• SMILES： FC(N1C(C=CC(=C1C)N)=O)F

Computed Properties

• Exact Mass: 174.06046921g/mol
• Monoisotopic Mass: 174.06046921g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 271
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 46.3Ų

Additional information on 5-Amino-1-(difluoromethyl)-6-methyl-1,2-dihydropyridin-2-one

5-Amino-1-(difluoromethyl)-6-methyl-1,2-dihydropyridin-2-one: A Comprehensive Overview

5-Amino-1-(difluoromethyl)-6-methyl-1,2-dihydropyridin-2-one, also known by its CAS number 2138435-79-5, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of dihydropyridines, which are widely studied for their potential applications in drug development and material science. The structure of this compound is characterized by a dihydropyridine ring system with specific substituents that confer unique chemical and biological properties.

The molecular structure of 5-Amino-1-(difluoromethyl)-6-methyl-1,2-dihydropyridin-2-one includes an amino group at position 5, a difluoromethyl group at position 1, and a methyl group at position 6. These substituents play a crucial role in determining the compound's reactivity, stability, and biological activity. Recent studies have highlighted the importance of such substituents in modulating the pharmacokinetic and pharmacodynamic properties of dihydropyridine derivatives.

One of the key areas of research involving this compound is its potential as a precursor for drug development. Dihydropyridines are known to exhibit calcium channel blocking activity, which makes them valuable in the treatment of cardiovascular diseases such as hypertension and angina. The presence of the amino group in this compound suggests that it may undergo further functionalization to enhance its bioavailability or selectivity. Researchers have explored various synthetic routes to modify this compound, including nucleophilic substitution and condensation reactions.

In addition to its pharmaceutical applications, 5-Amino-1-(difluoromethyl)-6-methyl-1,2-dihydropyridin-2-one has shown promise in materials science. The dihydropyridine ring system is known for its ability to form coordination polymers and metalloorganic frameworks (MOFs). These materials have applications in gas storage, catalysis, and sensing technologies. Recent advancements in MOF synthesis have utilized dihydropyridine derivatives like this compound to create highly porous and stable frameworks with tunable properties.

The synthesis of 5-Amino-1-(difluoromethyl)-6-methyl-1,2-dihydropyridin-2-one typically involves multi-step organic reactions. A common approach includes the condensation of an aldehyde with an amine to form an imine intermediate, followed by cyclization to generate the dihydropyridine ring. The introduction of substituents such as the difluoromethyl and methyl groups requires precise control over reaction conditions to ensure high yields and purity.

Recent studies have also focused on the environmental impact and sustainability aspects of this compound. Researchers have investigated methods to reduce waste generation during its synthesis and improve atom economy. Green chemistry principles have been applied to develop more efficient synthetic pathways that minimize the use of hazardous reagents and solvents.

In conclusion, 5-Amino-1-(difluoromethyl)-6-methyl-1,2-dihydropyridin-2-one (CAS No: 2138435-79-5) is a versatile compound with diverse applications in both pharmaceuticals and materials science. Its unique structure allows for extensive functionalization, making it a valuable building block for drug development and advanced materials. Ongoing research continues to uncover new insights into its properties and potential uses, underscoring its importance in contemporary chemical research.